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Compound of Interest

Compound Name: 5-Iodo-2-methoxy-4-methylaniline

Cat. No.: B12851245

Get Quote

Executive Summary & Retrosynthetic Logic
Direct iodination of 2-methoxy-4-methylaniline (p-cresidine) presents a significant

regiochemical challenge. The free amine (

) is a powerful ortho/para director, typically directing electrophiles to the C6 position (ortho to
the amine). However, the target molecule requires iodination at the C5 position.

To invert this regioselectivity, we employ a Protection-Substitution-Deprotection strategy:

Acetylation: Mitigates the activating power of the amine and increases steric bulk.

Iodination: The methoxy group (

) at C2 becomes the dominant directing group, directing the electrophile para to itself (C5).
The methyl group at C4 further reinforces this via ortho activation.

Hydrolysis: Restores the free amine.

Reaction Pathway Diagram
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Regiocontrol Logic

2-Methoxy-4-methylaniline
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RT, 2h

N-(5-iodo-2-methoxy-4-methylphenyl)
acetamide
(Iodinated)

ICl (1.1 eq)
AcOH, 20-40°C 5-Iodo-2-methoxy-4-methylaniline

(Target)

NaOH/EtOH
Reflux, 4h

Methoxy (C2) directs Para -> C5
Methyl (C4) directs Ortho -> C5

Acetamide (C1) is bulky

Click to download full resolution via product page

Figure 1: Synthetic pathway utilizing steric and electronic control to ensure C5 regioselectivity.

Detailed Experimental Protocols
Step 1: Protection (Acetylation)
Objective: Convert the highly reactive free amine into a moderate activator (acetamide) to

prevent poly-iodination and oxidation.

Reagents:

2-Methoxy-4-methylaniline (1.0 eq)

Acetic Anhydride (1.2 eq)

Glacial Acetic Acid (Solvent, 5 vol)

Procedure:

Charge a round-bottom flask with 2-methoxy-4-methylaniline and glacial acetic acid. Stir

until dissolved.

Add acetic anhydride dropwise over 20 minutes at room temperature (exothermic reaction;

maintain temp <40°C).

Stir for 2 hours. Monitor by TLC (EtOAc:Hexane 1:1).
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Pour the reaction mixture into ice-cold water (10 vol). The product will precipitate as a

white/off-white solid.

Filter, wash with cold water, and dry in a vacuum oven at 50°C.

Critical Checkpoint: Ensure the starting material is fully consumed. Residual free amine will

lead to regiochemical mixtures in Step 2.

Step 2: Regioselective Iodination (The Critical Step)
Objective: Install the iodine atom at C5 using Iodine Monochloride (ICl). Why ICl? Molecular

Iodine (

) is often insufficient for mono-iodination of deactivated systems without strong oxidants. ICl
provides a highly electrophilic iodonium source (

) compatible with the acetamide group.

Reagents:

-(2-methoxy-4-methylphenyl)acetamide (from Step 1) (1.0 eq)

Iodine Monochloride (ICl) (1.1 eq)

Glacial Acetic Acid (10 vol)

Sodium Bisulfite (sat.[1] aq. solution) - Quench

Procedure:

Dissolve the acetamide intermediate in glacial acetic acid.

Prepare a solution of ICl in acetic acid.

Slow Addition: Add the ICl solution dropwise to the reaction flask over 1 hour.

Note: The solution will turn dark brown.

Stir at room temperature for 4–6 hours. If conversion is slow (checked by HPLC/LCMS),

warm gently to 40°C.
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Regiochemistry Check: The C3 position is sterically blocked by the methoxy and methyl

groups. The C6 position is ortho to the bulky acetamide. C5 is electronically favored

(para to OMe) and sterically accessible.

Quench: Pour the mixture into ice water. Add saturated Sodium Bisulfite solution with

stirring until the dark iodine color fades to a pale yellow/white precipitate.

Filter the solid.[1][2] Recrystallize from Ethanol if necessary to remove trace regioisomers.

Step 3: Deprotection (Hydrolysis)
Objective: Remove the acetyl group to yield the final aniline.

Reagents:

Iodinated Intermediate (1.0 eq)[3]

Sodium Hydroxide (5.0 eq, 10% aq solution)

Ethanol (5 vol)

Procedure:

Suspend the intermediate in Ethanol and add the NaOH solution.

Reflux (approx. 80°C) for 3–5 hours. The suspension will likely clear then precipitate the

free aniline upon cooling.

Cool to room temperature. Concentrate the ethanol under reduced pressure.

Extract the aqueous residue with Ethyl Acetate (3x).

Wash combined organics with Brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexane:EtOAc) or recrystallization

(Hexane/DCM).
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Data Summary & Troubleshooting
Physicochemical Properties Table[4][5]

Compound MW ( g/mol ) Role Eq.[3][4][5][6] Notes

2-Methoxy-4-

methylaniline
137.18 SM 1.0

Light sensitive;

store in dark.

Acetic Anhydride 102.09 Reagent 1.2
Moisture

sensitive.

Iodine

Monochloride

(ICl)

162.35 Reagent 1.1

Corrosive/Fumin

g. Handle in

hood.

Target Product 263.08 Product -

Off-white solid.

Store under inert

gas.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Poly-iodination Excess ICl or high temp.

Strictly control stoichiometry

(1.05–1.1 eq). Keep temp

<40°C.

Low Yield (Step 2)
Incomplete reaction or loss

during quench.

Ensure ICl is fresh (not

decomposed). Ensure

thorough bisulfite quench to

recover entrapped product.

Regioisomer Contamination Directing group failure.

Confirm Step 1 was 100%

complete. Free amine directs

to C6.

Dark Product Color
Oxidation of aniline/iodine.[2]

[7]

Recrystallize with a pinch of

activated charcoal. Store final

product away from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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